Cas no 2172491-99-3 (4-(4-Bromo-1,3-thiazol-2-yl)pyrrolidin-3-ol)

• Product Name: 4-(4-Bromo-1,3-thiazol-2-yl)pyrrolidin-3-ol
• CAS No: 2172491-99-3
• MF: C₇H₉BrN₂OS
• MW: 249.128159284592
• CID: 6212526
• PubChem ID: 165786724
• Update Time: 2025-06-11

4-(4-Bromo-1,3-thiazol-2-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-1,3-thiazol-2-yl)pyrrolidin-3-ol
• 2172491-99-3
• EN300-1635051
• 4-(4-Bromo-1,3-thiazol-2-yl)pyrrolidin-3-ol

• Inchi： 1S/C7H9BrN2OS/c8-6-3-12-7(10-6)4-1-9-2-5(4)11/h3-5,9,11H,1-2H2
• InChI Key： ZOSCXTORELTJLD-UHFFFAOYSA-N
• SMILES： BrC1=CSC(C2CNCC2O)=N1

Computed Properties

• Exact Mass: 247.96190g/mol
• Monoisotopic Mass: 247.96190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 73.4Ų

Additional information on 4-(4-Bromo-1,3-thiazol-2-yl)pyrrolidin-3-ol

4-(4-Bromo-1,3-thiazol-2-yl)pyrrolidin-3-ol: A Comprehensive Overview of CAS No. 2172491-99-3

4-(4-Bromo-1,3-thiazol-2-yl)pyrrolidin-3-ol (CAS No. 2172491-99-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring and a brominated thiazole moiety. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of 4-(4-Bromo-1,3-thiazol-2-yl)pyrrolidin-3-ol is defined by its molecular formula, C₉H₁₀BrN₂O, and its molecular weight of 250.09 g/mol. The presence of the bromine atom and the thiazole ring imparts unique chemical properties to this compound, making it an attractive candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of 4-(4-Bromo-1,3-thiazol-2-yl)pyrrolidin-3-ol in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. This finding suggests that 4-(4-Bromo-1,3-thiazol-2-yl)pyrrolidin-3-ol could be a valuable lead compound for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-(4-Bromo-1,3-thiazol-2-yl)pyrrolidin-3-ol has also shown promise in the field of neuropharmacology. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can modulate certain neurotransmitter receptors, potentially making it useful in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of 4-(4-Bromo-1,3-thiazol-2-yl)pyrrolidin-3-ol involves several well-established chemical reactions. One common synthetic route involves the reaction of 2-chloroacetyl chloride with 4-bromothiophenol to form an intermediate thiazole derivative. This intermediate is then reacted with pyrrolidinone in the presence of a suitable base to yield the final product. The synthetic process can be optimized to achieve high yields and purity, making it suitable for large-scale production.

The physicochemical properties of 4-(4-Bromo-1,3-thiazol-2-yl)pyrrolidin-3-ol, such as its solubility and stability, are crucial for its application in pharmaceutical formulations. Studies have shown that this compound exhibits good solubility in organic solvents and moderate solubility in water, which facilitates its use in various drug delivery systems. Additionally, its stability under different conditions has been evaluated to ensure its suitability for long-term storage and transportation.

In terms of safety and toxicity, preliminary studies have indicated that 4-(4-Bromo-1,3-thiazol-2-yl)pyrrolidin-3-ol has a favorable safety profile. However, further comprehensive toxicological evaluations are necessary to fully understand its potential side effects and ensure its safe use in clinical settings.

The potential therapeutic applications of 4-(4-Bromo-1,3-thiazol-2-yl)pyrrolidin-3-ol are not limited to anti-inflammatory and neuropharmacological uses. Ongoing research is exploring its efficacy in other areas such as cancer therapy and antiviral treatments. For example, a recent study published in Cancer Research suggested that this compound may have antiproliferative effects on certain cancer cell lines, opening up new avenues for cancer drug development.

In conclusion, 4-(4-Bromo-1,3-thiazol-2-y l)pyrrolidin - 3 - ol strong > (CAS No . 2172 49 1 - 99 - 3 ) represents a promising compound with diverse biological activities . Its unique chemical structure , combined with its favorable physicochemical properties , makes it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical research . As more studies are conducted , it is likely that additional therapeutic applications will be discovered , further solidifying the importance of this compound in the development of novel drugs . p >